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Quantitative Data on Shatavarin IV Content

The table below summarizes key findings on Shatavarin IV content and root yield from selected studies on

cultivated Asparagus racemosus.

Study Focus / Accession Shatavarin IV Content Root Yield / Other Metrics Citation

Seasonal Variation
(Varsha Ritu)

0.0196% (of dry root
weight)

Maximum extractive value in
methanol [1]

Elite Accession DAR-14 152.06 μg/g (≈ 0.0152%) Information not specified in the
source [2]

Elite Accession DAR-28 81.16 μg/g (≈ 0.0081%) Information not specified in the
source [2]

Elite Accession DAR-7 Information not provided
in the source

14.26 kg/plant (fresh root weight)
[2]

Shatavarins Rich
Fraction (AR-2B)

5.05% (in the fraction) Potent cytotoxicity and in vivo
anticancer activity [3]
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Study Focus / Accession Shatavarin IV Content Root Yield / Other Metrics Citation

Isolated Compound
(AR2B-Shat IV)

84.69% (purity) Used for in vitro cytotoxicity
testing [3]

Detailed Experimental Protocols

For researchers aiming to reproduce these results or conduct their own comparisons, here are the detailed

methodologies from the key studies.

HPLC Analysis for Quantification [1]

Instrument: Agilent Technologies 1200 series HPLC, equipped with a Refractive Index

Detector (RID) and an Eclipse XBD C18 column (4.6 mm × 150 mm).
Extraction: 5 g of powdered root extracted via Soxhlet apparatus for 24 hours using methanol,

ethanol, or hydro-alcoholic solvent.
Elution: Isocratic method.

Standard: Shatavarin IV (92.5% purity from Natural Remedies Pvt. Ltd).
Calculation: Shatavarin IV concentration in test samples determined using a calibration curve

of peak area versus standard concentration.

In-Vitro Cytotoxicity Assay (MTT Assay) [3]

Cell Lines: Human cancer cell lines, including MCF-7 (breast cancer), HT-29 (colon
adenocarcinoma), and A-498 (kidney carcinoma).

Sample Preparation: Test compounds (e.g., shatavarins-rich fraction AR-2B) dissolved in
DMSO and diluted with culture medium.

Procedure: 10,000 cells/well seeded in a 96-well plate and incubated with test samples for 3
days. Cellular viability measured by adding MTT reagent.

Analysis: Cytotoxicity determined by the reduction of MTT to formazan crystals, quantified
spectrophotometrically.

Pharmacological Significance of Shatavarin IV

Shatavarin IV is not just a marker compound; it is a major bioactive component responsible for multiple

therapeutic activities, as validated through various experimental models.
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Anticancer Activity: A shatavarins-rich fraction containing 5.05% Shatavarin IV demonstrated

significant cytotoxicity against several human cancer cell lines and showed in-vivo anticancer
activity in Ehrlich ascites carcinoma (EAC) tumor-bearing mice, reducing tumor volume and viable

cell count [3]. Another study confirmed its potential against triple-negative breast cancer (TNBC),
inducing apoptosis and cell cycle arrest [4].

Antiviral Activity: Shatavarin IV showed promising inhibitory effects on HIV-1 replication in
vitro. It was found to interact with key HIV-1 replication enzymes and helped mitigate HIV-1-induced

mitochondrial dysfunction [5].
Neuroprotective Effects: Research indicates Shatavarin IV can upregulate anti-aging genes and
reduce alpha-synuclein aggregation, which is relevant for improving behavioral responses in
Parkinson's disease models [6].
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Research Implications and Future Directions
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The absence of a direct wild-vs-cultivated comparison presents a significant research opportunity.

Focus on Cultivated Quality: The data shows that cultivated plants, particularly selected elite
accessions like DAR-14, can produce substantial amounts of Shatavarin IV, making cultivation a

viable and sustainable alternative to harvesting from the wild [2].
Critical Factor of Seasonality: The highest Shatavarin IV content was found during the Varsha
Ritu (monsoon season, July-August), pinpointing the optimal harvest time for maximum potency
[1].

Standardized Extraction: The use of methanol and Soxhlet extraction proved most effective for
obtaining a high yield of Shatavarin IV, providing a benchmark for future analytical studies [1].

To conclusively answer the wild vs. cultivated question, a controlled study is needed where both plant types

are collected and analyzed using the same validated HPLC protocol.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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